To study the fire resistance performance of stiffened welded hollow spherical joints under axial tension, two specimens with load ratios of 0.4 and 0.6 were subjected. The temperature distribution, failure mode, and fire resistance performance of stiffened welded hollow spherical joints under axial tension were obtained. The test results show that the failure mode of the joint was a pull-out failure. During the heating process, the closer to the spherical equator, the higher the spherical temperature, and the temperature of the sphere at the stiffener is lower than that of the sphere at the non-stiffener. The load ratio has a great influence on the refractory performance of the stiffened welded hollow sphere joint. When the load ratio of the specimen is reduced from 0.60 to 0.40, the fire resistance time of the specimen increases by 4.47 min, and the critical temperature increases by 21.3 °C. According to the European Code, the finite element model for the stiffened welded hollow spherical joints is established. The effect law of various influencing factors on the fire resistance performance of stiffened welded hollow spherical joints is studied. The research results show that reducing the load ratio and increasing the thickness of the sphere can significantly improve the fire resistance performance of the joint. The calculation formula of the critical temperature of steel members in the current standard not suitable for the calculation of the critical temperature of the welded hollow spherical joint. The critical temperature values with different load ratios recommended by the current standard were relatively more conservative. Taking the ambient temperature as the fire resistance temperature, the finite element analysis results were fitted, and the formula for calculating the fire resistance temperature of the stiffened welded hollow spherical joint was proposed.

This paper aims to evaluate the web crippling capacities of cold-formed Z-sections under two-flange load cases defined in the AISI Specification. The design specification provides an empirical equation to determine the web crippling strength. However, the results from this equation for different loading and support conditions are not consistent as it predicts unconservative for certain cases and over-conservative for some other cases. In this study, web crippling capacities of Z-sections are determined using validated finite element models and compared with the AISI Specification. The comparison showed that the empirical equation predicts adequate strength for fastened support conditions and conservative strength for unfastened support conditions under End-Two-Flange (ETF) load case. For the Interior-Two-Flange (ITF) load case, the empirical equation predicts unconservative strength for fastened support conditions and over-conservative strength for unfastened support conditions. Therefore, a detailed numerical study is carried out to recommend new web crippling coefficients using a parametric study under both loading cases for fastened and unfastened support conditions. The parametric study is based on 540 finite element models. Based on the results of this study new web crippling design equations are proposed for both load cases and support conditions using the direct strength method.

To realize the bridge state assessment and damage diagnosis, the vibration transfer matrix of the vehicle-bridge coupling system is established based on the discrete-time transfer matrix method of the multibody system, and the correctness of the derived transfer matrix is verified. The coupling vibration of vehicle passing through the bridge is analyzed. The deflection of each point of the bridge propagates forward in the form of fluctuation when the vehicle passes the bridge uniformly. The dynamic deflection of bridge decreases exponentially with the increase of vehicle speed. The dynamic deflection has the certain sensitivity to the injured unit, which can reflect the injured unit. The curvature difference of uniform load surface is calculated to carry out the damage location analysis of the bridge, and the obtained results can determine the specific location of the damage. With the increase of damage degree, the value of the same unit increases, and the diagnosis of damage location and degree is presented in the form of a peak.

Thin-walled cylindrical tanks are used in many civil engineering applications. In the past ten years, various methods have been used to confinement the cylindrical tanks; one of these methods is using CFRP. In this study, the tanks were confinement by using CFRP (The CFRP confinements were decided for 50 mm in width) in two different ways (Spiral (S) and horizontal (H)) at different distances (100,200 and 300 mm), and the effect of CFRP on the buckling capacity was examined. The models present how the spiral and horizontal CFRP confinement can improve buckling capacity. Results show that the gradual decreases in the initial, overall, and collapse buckling loads resulted from increasing CFRP strip distance of 100 mm to 300 mm in the two groups. Also, the results observed are generally by some of the international standards and the theories related to buckling.

This work aims to analyze the effects of patch loading and load eccentricities on flat and corrugated plate girders in the linear and non-linear elastic fields considering variations in slenderness, aspect ratio, loading length, loading width, corrugated angles, local and global fold ratios. To attain these objectives, thirty-five plate girders were modeled for both linear and non-linear buckling analysis, which consisted of ten flat and twenty-five corrugated plate girders. Theoretical values of patch loading resistance were computed using Eurocode and specifications by other authors. In addition, a finite element package Abaqus program was used to obtain numerical results by geometrical and material non-linear analysis using geometric imperfections. Model verification was executed by the comparison of the theoretical and finite element results and from past experimental results obtained by other authors. In corrugated members, patch loading resistance increases with increasing corrugated angles and decreases with increasing global fold ratio. Corrugated members show higher patch loading resistance than equivalent flat web members, which could result in a 15% material reduction per unit length along the longitudinal span in the use of corrugated plates girders over flat plate girders.

Block shear rupture is a potential failure mode in welded steel gusset plates. The research on this failure mode in welded connections is scarce, and in available few studies, only concentric loading condition has been considered. Nevertheless, gusset plates are often loaded eccentrically, either in-plane or out-of-plane, depending on the connection. This paper examines the block shear failure in welded gusset plates under eccentric loading. First, an advanced nonlinear finite element model with ductile fracture prediction capability was developed and verified in detail against the authors’ experiment. Then, a comprehensive parametric study consisting of 260 connections was performed. Based on the results, the eccentricity of the applied load made the tensile and shear stress distributions on the failure planes uneven. The ratio of the eccentricity to the connection length was the main parameter that affected block shear strength under eccentric loads. In out-of-plane eccentric cases, gusset plate thickness was also a significant factor. Moreover, the findings implied that current block shear strength equations suggested for welded gusset plates did not take into account load eccentricity-induced effects and overestimates the connection capacity. Accordingly, modified design equations are proposed that predict the block shear strength under eccentric loading with greater accuracy.

The Monte Carlo simulation method can easily provide an accurate estimate of the probability of failure. However, for complex engineering problems with a low probability of failure, it may be inappropriate to provide an inefficient estimate of the probability of failure. In this study, tests investigations were performed on pressure vessel separator plates made of marine steel A36 ASTM, which exhibited corrosion on all plates, and occurred during multiple operations. The results of the tensile tests show that the areas of fracture of the specimens were observed as follows: near the gage, in the allowable area, on the line of the gage, and outside. The data obtained here provide a quantitative understanding and benchmark of the tensile behavior of corroded plates. Strain energy and maximum force varied in corrosion rate (\(\eta\)) between 10 and 24 fluctuated, while for \(\eta > 24\) decreased significantly. A series of simulations based on the Monte Carlo method was performed to determine the effects of corrosion rate and thickness variance on the overall behavior. The results of the two methods show that the values of the mechanical properties of the corroded specimens are scattered and follow a statistically normal distribution.

Fire resistance steel maintains strength at high temperatures and its allowable temperature is higher when compared with generic steel. Thus, it is needed to analyze its fire resistance quantitatively. In this study, high temperature creep tests of fire resistance steel specimens were conducted with variables of stress ratio and temperature to analyze their mechanical properties and behavior at a fire. The creep limit temperature of the Steel New (SN) steels observed from the high temperature tests was below 538 °C. The FR (Fire Resistance) steels showed stable creep behavior until 600 °C and maintained lower level of deformation for a longer period of time when compared with what was observed from previous studies. It is deduced that the FR steels are very effective in resisting deformation at high temperatures. As stress ratio increased, strain increased almost tenfold. Since strain increased very rapidly approximately from 1%, it is required not only to compare difference in final strain but also to quantitatively analyze creep behavior when strain is 0.5–1% and build up critical deformation data.

Concrete-steel composite columns have been utilized prevalently as load-bearing members in structures. The present study investigates the uniaxial behavior of concrete-filled steel tube (CFST) columns, which were proposed to provide high-strength steel bolts as external confinement to enhance the structural behavior of CFST columns. A total of 18 CFST columns were designed, out of which 12 columns were confined with steel bolts and 6 columns were unconfined; all columns were tested under axial compression. A mixture of self-compacting concrete (SCC) was utilized to fill all the test specimens. This study proposed an innovative approach to increase the restriction on lateral expansion of steel wall during elastic loading stage, which is expected to enhance structural behavior of CFST column. Test parameters included the effect of steel bolt spacing, three different (L/D) ratios, and two diffrent (D/t) ratios. The test findings demonstrated that the compression strength, axial stiffness, toughness, and ductility behavior of CFST columns increase as the spacing of steel bolts decreases and the improvement becomes more pronounced as the (L/D) and (D/t) ratios decrease. In addition, the compression capacity of the improved CFT short, medium, and long columns were enhanced by 25.3, 9, and 3.5%, respectively. A design model was developed to estimate the ultimate compression behavior of the improved CFST columns using steel bolts, and a close correlation was obtained between experimental findings and the proposed model.

In the present study, the experimental investigation of the repair of the Al 2024 T3 plate with edge and center crack by Carbon fiber-reinforced polymer (CFRP) patch under tensile loading is carried out. The present work is carried out in two parts. In the first part, the fracture analysis of isotropic and CFRP plates with edge crack under tensile loading is carried out. Where the comparative study of Al plate and CFRP [Unidirectional (UD) and Bidirectional (BD)] is presented for the selection of proper patching material. In the second part, the repair of the cracked isotropic plate by BD CFRP patch is presented. In this present work, it is observed that CFRP (BD) patch is suitable for the crack repair of the Al plate. The crack growth does not take place from the initially generated crack in the repaired plate under tensile loading and the maximum peak load in the edge and center cracked repaired plate is increased by 26% and 16% respectively as compared to the unrepaired plate.